Cas no 7693-46-1 (p-Nitrophenyl Chloroformate)

• Product Name: p-Nitrophenyl Chloroformate
• CAS No: 7693-46-1
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• MDL: MFCD00007321
• CID: 47672
• PubChem ID: 82129
• Update Time: 2026-01-21

p-Nitrophenyl Chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl carbonochloridate
• Chloroformic acid 4-nitrophenyl ester
• 4-nitrophenylchloroformate
• 4-Nitrophenyl chloridocarbonate
• Formic acid, chloro-, p-nitrophenyl ester
• p-Nitrophenoxycarbonyl chloride
• CARBONOCHLORIDIC ACID, 4-NITROPHENYL ESTER
• CHLOROFORMIC ACID P-NITROPHENYL ESTER
• 4-NITROPHENYL CHLOROCARBONATE
• 4-Nitrophenyl Chloro
• 4-nitrophenoxycarbonyl chloride
• 4-Nitrophenyl Chlorooate
• chlorocarbonic acid p-nitrophenyl ester
• Nitrophenyl chloroforMate
• PARA-NITROPHENYL CHLOROFORMATE
• p-Nitrophenol chloroformate
• P-NITROPHENYL CHLOROCARBONATE
• P-NITROPHENYL CHLOROFORMATE
• p-nitrophenyloxycarbonyl chloride
• PNPCF
• Formicacid, chloro-, p-nitrophenyl ester (6CI,7CI,8CI)
• (4-Nitrophenoxy)carbonylchloride
• (p-Nitrophenoxy)carbonyl chloride
• 4-Nitrophenyl chloroformate
• Chloroformic acid4-nitrophenyl ester
• p-Nitrophenolchloroformate
• (4-nitrophenyl) carbonochloridate
• (4-nitrophenyl) chloroformate
• NXLNNXIXOYSCMB-UHFFFAOYSA-N
• 4-nitrophenylchlorocarbonat
• 4-nitrophenyl choroformate
• DTXSID3064772
• EN300-24207
• SCHEMBL15168
• (4-nitrophenyl)chloroformate
• EINECS 231-706-9
• 4-Nitrophenyl Chloroformate >90%
• p-nitro-phenyl chloroformate
• AI3-52204
• p-nitrophenoxycarbonylchloride
• AC-5115
• 4-Nitrophenyl Chloroformate >90per cent
• 4-nitrophenyl carbono-chloridate
• 4-Nitrophenyl chloroformate, purum, >=97.0% (AT)
• CS-W018340
• 4-nitrophenol chloroformate
• FT-0600008
• 4-nitrophenyl chioroformate
• MFCD00007321
• para-nitro-phenyl chloroformate
• BP-20362
• A838902
• F0001-1970
• 7693-46-1
• SCHEMBL14520259
• 4-Nitrophenyl chloroformate, 96%
• AKOS000121090
• (4-nitrophenyl)chloranuidylformate
• 4-nitro-phenyl chloroformate
• STR07035
• 4-(nitro)phenyl chloroformate
• p-nitrophenylchloroformate
• 4-Nitrophenyl chloridocarbonate #
• NS00022773
• Q-101208
• 4-nitro-phenyl carbonochloridate
• AKOS024438096
• DTXCID7047930
• Carbonochloridic acid, 4nitrophenyl ester
• p-Nitrophenyl Chloroformate

• MDL： MFCD00007321
• Inchi： 1S/C7H4ClNO4/c8-7(10)13-6-3-1-5(2-4-6)9(11)12/h1-4H
• InChI Key： NXLNNXIXOYSCMB-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 518127

Computed Properties

• Exact Mass: 200.98300
• Monoisotopic Mass: 200.982885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: White crystals
• Density: 1.5719 (rough estimate)
• Melting Point: 77-79 °C (lit.)
• Boiling Point: 159-162 °C/19 mmHg(lit.)
• Flash Point: >110°C
• Refractive Index: 1.6000 (estimate)
• Solubility: Soluble in acetone, chloroform, acetone, toluene and benzene.
• Water Partition Coefficient: decomposition
• Stability/Shelf Life: Stable. Incompatible with strong bases, acids. Combustible.
• PSA: 72.12000
• LogP: 2.85560
• Sensitiveness: Lachrymatory

p-Nitrophenyl Chloroformate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S36/37/39-S45-S38-S28A-S36-S16
• FLUKA BRAND F CODES：19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R23/24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on p-Nitrophenyl Chloroformate

Introduction to p-Nitrophenyl Chloroformate (CAS No. 7693-46-1)

p-Nitrophenyl Chloroformate, with the chemical formula C₆H₅NO₄Cl, is a highly versatile and widely utilized reagent in the field of organic synthesis and biochemical research. Its molecular structure incorporates a nitro group and a chloroformate moiety, which endows it with unique reactivity and makes it indispensable in various synthetic transformations. This compound, identified by the CAS number 7693-46-1, has found extensive applications in pharmaceuticals, agrochemicals, and material science due to its ability to participate in nucleophilic substitution reactions, particularly in the activation of carboxylic acids for esterification and amide bond formation.

The significance of p-Nitrophenyl Chloroformate lies in its role as an acylating agent. The chloroformate group is highly electrophilic, enabling it to react with nucleophiles such as amines and alcohols to form esters and amides, respectively. This property has been leveraged in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) where precise functionalization is critical. Recent advancements in synthetic methodologies have highlighted the compound's utility in constructing biologically relevant scaffolds, further solidifying its importance in medicinal chemistry.

One of the most compelling aspects of p-Nitrophenyl Chloroformate is its adaptability in multi-step synthetic routes. Researchers have harnessed its reactivity to develop novel strategies for the preparation of heterocyclic compounds, which are prevalent in many pharmacologically active agents. For instance, studies have demonstrated its use in the construction of pyrazole derivatives, which exhibit diverse biological activities ranging from anti-inflammatory to antiviral properties. The ability to efficiently introduce nitro-substituted aromatic groups into molecular frameworks has also been exploited for designing ligands used in coordination chemistry and catalysis.

The compound's stability under various reaction conditions further enhances its appeal as a synthetic tool. Unlike some acylating agents that require stringent control over reaction parameters, p-Nitrophenyl Chloroformate remains robust even under mild conditions, allowing chemists to explore alternative synthetic pathways without compromising yield or purity. This characteristic has been particularly valuable in large-scale synthesis where operational simplicity is paramount.

In recent years, the application of p-Nitrophenyl Chloroformate has expanded into the realm of green chemistry. Researchers have investigated its use in solvent-free reactions and catalytic systems that minimize waste generation. These efforts align with the growing emphasis on sustainable practices in chemical synthesis. Additionally, the compound's compatibility with continuous flow chemistry has opened new avenues for efficient production processes, reducing both energy consumption and environmental impact.

The biochemical applications of p-Nitrophenyl Chloroformate are equally noteworthy. Its ability to modify proteins and peptides through amide bond formation has been utilized in structural biology studies to probe protein-protein interactions. Furthermore, it has been employed in the development of enzyme inhibitors by selectively introducing functional groups that disrupt biological pathways. These applications underscore the compound's role not only as a synthetic intermediate but also as a tool for understanding biological mechanisms at a molecular level.

From an industrial perspective, the demand for p-Nitrophenyl Chloroformate continues to grow due to its integral role in producing high-value chemicals. The pharmaceutical industry relies on it for synthesizing intermediates that are precursors to drugs targeting various diseases. Similarly, agrochemical companies utilize it in developing novel pesticides and herbicides that enhance crop protection while minimizing ecological disruption. The compound's versatility ensures that it remains a cornerstone of chemical manufacturing across multiple sectors.

The future prospects of p-Nitrophenyl Chloroformate are bright, with ongoing research exploring new methodologies for its application. Innovations such as photochemical activation and microwave-assisted synthesis have shown promise in enhancing reaction efficiency and selectivity. Moreover, computational studies are being conducted to predict optimal reaction conditions using 7693-46-1, which could further streamline its use in complex synthetic processes.

In conclusion, p-Nitrophenyl Chloroformate stands as a quintessential example of how a single chemical entity can drive advancements across multiple disciplines. Its unique reactivity, stability, and adaptability make it an indispensable tool for chemists and biochemists alike. As research continues to uncover new applications and refine synthetic techniques, p-Nitrophenyl Chloroformate will undoubtedly remain at the forefront of chemical innovation.